Cas no 205985-97-3 (Methyl 5-Bromonicotinoylacetate)

• Product Name: Methyl 5-Bromonicotinoylacetate
• CAS No: 205985-97-3
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• MDL: MFCD00216527
• CID: 285536
• PubChem ID: 2736828
• Update Time: 2025-07-21

Methyl 5-Bromonicotinoylacetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoicacid, 5-bromo-b-oxo-,methyl ester
• methyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate
• METHYL 5-BROMONICOTINOYLACETATE
• methyl 3-(5-bromo(3-pyridyl))-3-oxopropanoate
• Methyl 5-Bromonicotinoylacetate

• MDL： MFCD00216527
• Inchi： 1S/C9H8BrNO3/c1-14-9(13)3-8(12)6-2-7(10)5-11-4-6/h2,4-5H,3H2,1H3
• InChI Key： YVDRZMXIMURBFZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 256.96900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.7300 (rough estimate)
• Melting Point: 88-93 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 56.26000
• LogP: 1.58990

Methyl 5-Bromonicotinoylacetate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 5-Bromonicotinoylacetate

Recent Advances in the Application of Methyl 5-Bromonicotinoylacetate (CAS: 205985-97-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-Bromonicotinoylacetate (CAS: 205985-97-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of nicotinamide-based pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, where it serves as a versatile building block for the construction of heterocyclic scaffolds. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

One of the most notable applications of Methyl 5-Bromonicotinoylacetate is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers. The bromine substituent at the 5-position of the nicotinoylacetate moiety was found to enhance binding affinity to the target kinases, while the methyl ester group facilitated further derivatization. This study underscores the compound's potential as a scaffold for targeted cancer therapies.

In addition to its role in kinase inhibitor development, Methyl 5-Bromonicoylacetate has been employed in the synthesis of novel antiviral agents. Recent research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its use in constructing pyridine-based compounds with activity against RNA viruses. The bromine atom was shown to be critical for interactions with viral polymerases, while the ester functionality allowed for the introduction of various pharmacophores. These findings suggest that this compound could be a valuable starting material for antiviral drug discovery.

The synthetic versatility of Methyl 5-Bromonicotinoylacetate has also been demonstrated in materials science applications. A 2024 study in ACS Applied Materials & Interfaces reported its use as a precursor for the development of organic semiconductors with potential applications in biosensing. The electron-withdrawing nature of the bromine substituent was found to significantly influence the electronic properties of the resulting materials, making them suitable for detecting biological molecules. This interdisciplinary application highlights the compound's broad utility beyond traditional pharmaceutical contexts.

Recent advances in synthetic methodology have further expanded the applications of Methyl 5-Bromonicotinoylacetate. A 2023 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the bromine position while preserving the ester group. This methodological breakthrough has significantly improved the synthetic accessibility of diverse derivatives, opening new avenues for structure-activity relationship studies in drug discovery programs.

In conclusion, Methyl 5-Bromonicotinoylacetate (CAS: 205985-97-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and synthetic versatility make it particularly useful for developing kinase inhibitors, antiviral agents, and functional materials. The recent studies discussed in this briefing demonstrate the compound's ongoing relevance in addressing current challenges in medicinal chemistry and materials science. Future research directions may include exploring its potential in targeted drug delivery systems and as a scaffold for developing covalent inhibitors.